6-[(E)-2-(2-CHLOROPHENYL)-1-ETHENYL]-3-(2-PYRIDYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE

• IUPAC Name: 6-[(E)-2-(2-chlorophenyl)ethenyl]-3-pyridin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H10ClN5S/c17-12-6-2-1-5-11(12)8-9-14-21-22-15(19-20-16(22)23-14)13-7-3-4-10-18-13/h1-10H/b9-8+
• InChI Key: JOSVGJYLYHARIY-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC2=NN3C(=NN=C3S2)C4=CC=CC=N4)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C2=NN3C(=NN=C3S2)C4=CC=CC=N4)Cl
• Molecular Formula: C16H10ClN5S
• Molecular Weight: 339.8 g/mol

Description

The compound 6-[(E)-2-(2-chlorophenyl)-1-ethenyl]-3-(2-pyridyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a triazolothiadiazole derivative featuring a fused bicyclic core of 1,2,4-triazole and 1,3,4-thiadiazole. Its structure includes a 2-pyridyl group at position 3 and an (E)-configured 2-chlorophenyl ethenyl substituent at position 6.

Preparation Methods

The synthesis of 6-[(E)-2-(2-CHLOROPHENYL)-1-ETHENYL]-3-(2-PYRIDYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE involves several synthetic routes. One common method is the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, leading to the annulation of the triazole ring on the thiadiazole . Industrial production methods typically involve optimizing these synthetic routes to achieve higher yields and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidized derivatives.

Reduction: Reduction reactions can lead to the formation of reduced analogs.

Substitution: It can undergo substitution reactions where different substituents replace the existing groups on the molecule.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

6-[(E)-2-(2-CHLOROPHENYL)-1-ETHENYL]-3-(2-PYRIDYL)[1,2,4]TRIAZOLO[3,4-B][1,3,4]THIADIAZOLE has a wide range of scientific research applications:

Chemistry: It is used as a synthetic intermediate in the preparation of other complex molecules.

Biology: It has shown potential as an enzyme inhibitor, particularly for enzymes like carbonic anhydrase and cholinesterase.

Medicine: The compound exhibits various pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

Industry: It is used in the development of new pharmaceuticals and as a component in various chemical processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can inhibit enzymes by binding to their active sites, thereby blocking their activity. The pathways involved include inhibition of carbonic anhydrase and cholinesterase, which are crucial for various physiological processes .

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Triazolothiadiazole derivatives are characterized by substitutions at positions 3 and 6 of the bicyclic core. Below is a comparative analysis of key analogs:

Compound Name / ID	Position 3 Substituent	Position 6 Substituent	Core Modification	Key Structural Features
Target Compound	2-Pyridyl	(E)-2-(2-Chlorophenyl)ethenyl	Triazolo[3,4-b][1,3,4]thiadiazole	Chlorophenyl enhances lipophilicity; pyridyl aids H-bonding
LGH00045	2-Chlorophenyl	(E)-2-(Furan-2-yl)vinyl	Triazolo[3,4-b][1,3,4]thiadiazole	Furan vs. chlorophenyl: reduced steric bulk, altered electronic profile
6-(4-Bromophenyl)-3-phenyl derivative	Phenyl	4-Bromophenyl	Triazolo[3,4-b][1,3,4]thiadiazine	Thiadiazine core (vs. thiadiazole); bromine increases molecular weight
6-[(2-Chlorophenoxy)methyl]-3-(4-pyridinyl)	4-Pyridinyl	(2-Chlorophenoxy)methyl	Triazolo[3,4-b][1,3,4]thiadiazole	Ether linkage introduces conformational flexibility
2a–2s derivatives	3-Pyridyl	Variable (e.g., alkyl, aryl)	Triazolo[3,4-b][1,3,4]thiadiazole	Substituent diversity correlates with vasodilatory activity

Key Observations :

• Pyridyl vs.
• Ethenyl vs. Ether/Thiadiazine Modifications : The (E)-ethenyl group in the target compound may confer rigidity and π-π stacking capacity, unlike the flexible ether linker in or the sulfur-rich thiadiazine core in .
• Halogen Effects : Chlorine (target compound) and bromine () increase lipophilicity, influencing membrane permeability and target engagement .

Activity Trends :

• Substituent Lipophilicity : Alkyl/aryl groups (e.g., chlorophenyl in the target compound) enhance membrane penetration, critical for intracellular targets like CDC25B .
• Electron-Withdrawing Groups : Chlorine and bromine improve stability and binding to hydrophobic enzyme pockets .

Physicochemical Properties and Structure-Activity Relationships (SAR)

Key Parameters :

Property	Target Compound	LGH00045	6-(4-Bromophenyl) Derivative	6-[(2-Chlorophenoxy)methyl]
Molecular Formula	C₁₇H₁₁ClN₄S	C₁₅H₁₀ClN₅OS	C₁₆H₁₁BrN₄S	C₁₅H₁₀ClN₅OS
Molar Mass (g/mol)	~354.8	343.79	395.3	343.79
Predicted LogP	~3.5 (High)	~3.2	~4.1	~3.0
Hydrogen Bond Acceptors	5	6	4	6

SAR Insights :

• Pyridyl Position : 2-Pyridyl (target) vs. 4-pyridyl () alters dipole orientation and hydrogen-bonding patterns.
• Thiadiazole vs. Thiadiazine : The thiadiazole core (target, ) is more electron-deficient than thiadiazine (), affecting redox properties and enzyme interactions .